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Compound of Interest

3-Butenoic acid, 2-amino-3-

methyl-, (R)-

cat. No.: B1278866

Compound Name:

An In-depth Technical Guide to (R)-2-amino-3-methyl-3-butenoic acid

This guide provides a comprehensive overview of the physicochemical properties, synthesis,
and potential biological relevance of (R)-2-amino-3-methyl-3-butenoic acid, tailored for
researchers, scientists, and professionals in drug development.

Physicochemical Properties

(R)-2-amino-3-methyl-3-butenoic acid, an unsaturated amino acid, possesses a unique
chemical structure that influences its biological activity. Its properties are summarized below.

Property Value Source
Molecular Formula C5H9NO2 PubChem[1]
Molecular Weight 115.13 g/mol PubChem[1][2][3]
IUPAC Name (2R)-2-amino-3-methylbut-3- ChemicalBook[2]

enoic acid

60103-01-7 (for the _
CAS Number ) ChemicalBook[2]
hydrochloride salt)

H-D-D-VAL-OH, H-3,4- )
Synonyms ChemicalBook[2]
DEHYDRO-D-VAL-OH HCL
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Synthesis and Experimental Protocols

The synthesis of chiral amino acids such as (R)-2-amino-3-methyl-3-butenoic acid is a critical
area of research, often involving stereoselective methods to obtain the desired enantiomer.
While specific, detailed experimental protocols for the synthesis of the (R)-enantiomer were not
found in the immediate search results, general strategies for synthesizing related unsaturated
amino acids can be adapted.

One common approach involves the pyrolysis of protected methionine derivatives. For
example, a reported synthesis for a related compound, (R)-[4-2Hz] 2-amino-3-butenoic acid
(vinylglycine), involved the conversion of (R)-methionine into its carbobenzyloxy methyl ester
sulfoxide, followed by pyrolysis and deprotection to yield the target vinylglycine
hydrochloride[4].

A generalized workflow for such a synthesis is depicted below.
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Generalized synthetic workflow for unsaturated amino acids.

Biological and Pharmacological Context

Unsaturated amino acids are of significant interest in drug development due to their ability to
act as enzyme inhibitors or as building blocks for peptide synthesis. The presence of a double
bond can introduce conformational rigidity and alter the electronic properties of the molecule,
potentially leading to enhanced binding affinity and selectivity for biological targets.

The structural analog, (S)-2-amino-3-methylbut-3-enoic acid, is noted for its diverse biological
activities, although specific mechanisms are not fully characterized[5]. The stereochemistry is
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critical, as the (R)- and (S)-enantiomers can exhibit distinct biological effects[5]. The methyl
group at the C3 position may introduce steric effects that influence enzyme binding[5].

Further research into the specific biological targets of (R)-2-amino-3-methyl-3-butenoic acid is
warranted to elucidate its therapeutic potential.

Chromatographic Separation

The separation of enantiomers is crucial for both analytical and preparative purposes. For
unsaturated amino acids like the title compound, chiral stationary phases (CSPs) are often
employed in high-performance liquid chromatography (HPLC). For instance, cellulose tris(3,5-
dimethylphenylcarbamate) has demonstrated high enantioselectivity for similar compounds|[5].
A logical workflow for method development in chiral chromatography is outlined below.

Racemic Mixture of
2-amino-3-methyl-3-butenoic acid

v

Select Chiral Stationary Phase
(e.g., cellulose-based)

v

Optimize Mobile Phase
(e.g., solvent ratio, additives)

v

Detection
(e.g., UV, MS)

Y

Data Analysis
(Enantiomeric excess, purity)

Separated Enantiomers

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b3061184
https://www.benchchem.com/product/b3061184
https://www.benchchem.com/product/b3061184
https://www.benchchem.com/product/b1278866?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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